Cas no 6840-25-1 (Phosphonic acid, (4-methylphenyl)-, dimethyl ester)

• Product Name: Phosphonic acid, (4-methylphenyl)-, dimethyl ester
• CAS No: 6840-25-1
• MF: C₉H₁₃O₃P
• MW: 200.171483755112
• CID: 393230
• PubChem ID: 14613550
• Update Time: 2025-04-19

Phosphonic acid, (4-methylphenyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (4-methylphenyl)-, dimethyl ester
• 1-dimethoxyphosphoryl-4-methylbenzene
• 6840-25-1
• DTXSID70562180
• SCHEMBL384926
• Dimethyl (4-methylphenyl)phosphonate
• doi:10.14272/OJXAATCZRHUZDB-UHFFFAOYSA-N.1
• 10.14272/OJXAATCZRHUZDB-UHFFFAOYSA-N.1

• Inchi： 1S/C9H13O3P/c1-8-4-6-9(7-5-8)13(10,11-2)12-3/h4-7H,1-3H3
• InChI Key： OJXAATCZRHUZDB-UHFFFAOYSA-N
• SMILES： P(C1C=CC(C)=CC=1)(=O)(OC)OC

Computed Properties

• Exact Mass: 200.06023127g/mol
• Monoisotopic Mass: 200.06023127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 45.34000
• LogP: 2.10620